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Compound of Interest

Compound Name: Potassium indigotrisulfonate

Cat. No.: B1211095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation and standardization of

potassium indigotrisulfonate solution, a reagent widely utilized in the quantification of ozone

and other reactive oxygen species. The methodologies outlined below are based on

established procedures, ensuring accuracy and reproducibility in experimental results.

Overview and Principle
Potassium indigotrisulfonate is a dye that undergoes rapid decolorization upon reaction with

ozone.[1][2] This stoichiometric reaction forms the basis of the "indigo method" for the

determination of ozone in aqueous solutions. The decrease in absorbance at 600 nm is directly

proportional to the concentration of ozone.[3][4] Accurate preparation and standardization of

the potassium indigotrisulfonate solution are critical for obtaining reliable quantitative data.
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Reagent Grade Supplier Example

Potassium Indigotrisulfonate Analytical Reagent Sigma-Aldrich

Phosphoric Acid (85%) Analytical Reagent Merck

Sodium Dihydrogen

Phosphate Dihydrate
Analytical Reagent Fisher Scientific

Deionized Water Type I Millipore

Preparation of Stock Potassium Indigotrisulfonate
Solution (ca. 0.1 mmol/L)
This protocol details the preparation of a buffered stock solution of potassium
indigotrisulfonate, often referred to as Indigo Reagent.

Protocol:

Accurately weigh approximately 61.7 mg of potassium indigotrisulfonate (Molecular

Weight: 616.72 g/mol ) and transfer it to a 100 mL volumetric flask.

Add approximately 50 mL of deionized water to the flask and sonicate for 15 minutes to

dissolve the solid.

Carefully add 0.5 mL of concentrated phosphoric acid.

Add 1.3 g of sodium dihydrogen phosphate dihydrate and swirl to dissolve.[3]

Make up the volume to 100 mL with deionized water.

Store the solution in a dark, amber glass bottle at 4°C. The solution should be stable for

several weeks when stored properly.
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The precise concentration of the prepared stock solution must be determined via

spectrophotometric analysis. This involves measuring the absorbance of a diluted solution and

using the molar extinction coefficient.

Protocol:

Preparation of Diluted Standard: Accurately pipette 1.00 mL of the stock potassium
indigotrisulfonate solution into a 100 mL volumetric flask and dilute to the mark with

deionized water. This creates a solution with an approximate concentration of 1 µmol/L.

Spectrophotometric Measurement:

Set the spectrophotometer to a wavelength of 600 nm.[3][4]

Use deionized water as a blank to zero the instrument.

Measure the absorbance of the diluted standard solution in a 1 cm path length quartz

cuvette.

Perform the measurement in triplicate to ensure accuracy.

Calculation of Concentration: The molar concentration of the stock solution can be calculated

using the Beer-Lambert law:

A = εcl

Where:

A is the absorbance of the diluted solution

ε (epsilon) is the molar extinction coefficient of potassium indigotrisulfonate at 600 nm

(20,000 L mol⁻¹ cm⁻¹)

c is the concentration of the diluted solution (in mol/L)

l is the path length of the cuvette (1 cm)
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The concentration of the stock solution is then calculated by multiplying the concentration of

the diluted solution by the dilution factor (100 in this case).

Table of Quantitative Data:

Parameter Value

Molecular Weight of Potassium

Indigotrisulfonate
616.72 g/mol [4][5]

Wavelength of Maximum Absorbance (λmax) 600 nm[3][4]

Molar Extinction Coefficient (ε) at 600 nm 20,000 L mol⁻¹ cm⁻¹

Recommended Storage Conditions 4°C in the dark

Experimental Workflows
The following diagrams illustrate the key steps in the preparation and standardization of the

potassium indigotrisulfonate solution.
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Caption: Workflow for the preparation of potassium indigotrisulfonate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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